1-(2-furylmethyl)-N-(2-methoxyethyl)-N-(2-thienylmethyl)piperidine-3-carboxamide

• IUPAC Name: 1-(furan-2-ylmethyl)-N-(2-methoxyethyl)-N-(thiophen-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H26N2O3S/c1-23-11-9-21(15-18-7-4-12-25-18)19(22)16-5-2-8-20(13-16)14-17-6-3-10-24-17/h3-4,6-7,10,12,16H,2,5,8-9,11,13-15H2,1H3
• InChI Key: FIKDTSOJNNIHEP-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CC=CS1)C(=O)C2CCCN(C2)CC3=CC=CO3
• Molecular Formula: C19H26N2O3S
• Molecular Weight: 362.5 g/mol

Description

1-(2-furylmethyl)-N-(2-methoxyethyl)-N-(2-thienylmethyl)piperidine-3-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(2-furylmethyl)-N-(2-methoxyethyl)-N-(2-thienylmethyl)piperidine-3-carboxamide involves its interaction with specific receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. It has been shown to modulate the activity of these receptors, leading to changes in neurotransmitter release and neuronal activity.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-furylmethyl)-N-(2-methoxyethyl)-N-(2-thienylmethyl)piperidine-3-carboxamide can produce various biochemical and physiological effects, including increased dopamine release, improved cognitive function, and neuroprotective effects. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-furylmethyl)-N-(2-methoxyethyl)-N-(2-thienylmethyl)piperidine-3-carboxamide in lab experiments is its ability to selectively target specific receptors in the brain, allowing for more precise investigation of their function. However, its complex synthesis method and limited availability may pose limitations for some researchers.

Future Directions

There are several future directions for research on 1-(2-furylmethyl)-N-(2-methoxyethyl)-N-(2-thienylmethyl)piperidine-3-carboxamide. These include further investigation of its potential therapeutic applications for neurological disorders, as well as its use as a tool for studying the function of specific receptors in the brain. Additionally, research on its pharmacokinetic properties and optimization of its synthesis method may lead to its wider use in various fields.
In conclusion, 1-(2-furylmethyl)-N-(2-methoxyethyl)-N-(2-thienylmethyl)piperidine-3-carboxamide is a promising compound that has the potential for various scientific research applications. Its ability to interact with specific receptors in the brain and produce various biochemical and physiological effects make it a valuable tool for investigating the function of these receptors and developing potential treatments for neurological disorders.

Synthesis Methods

The synthesis of 1-(2-furylmethyl)-N-(2-methoxyethyl)-N-(2-thienylmethyl)piperidine-3-carboxamide involves a multi-step process that includes the reaction of piperidine-3-carboxylic acid with furfurylamine, followed by the reaction of the resulting compound with 2-bromoethyl methyl ether and 2-thiophenemethyl chloride. The final product is obtained through the reaction of the intermediate compound with N-methylmorpholine-N-oxide.

Scientific Research Applications

1-(2-furylmethyl)-N-(2-methoxyethyl)-N-(2-thienylmethyl)piperidine-3-carboxamide has been studied for its potential use in various fields such as medicinal chemistry, pharmacology, and neuroscience. Its ability to interact with specific receptors in the brain has led to its investigation as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.